Cas no 6407-90-5 (2-Naphthalenecarboxylicacid, 1,7-dihydroxy-4-sulfo-)

2-Naphthalenecarboxylicacid, 1,7-dihydroxy-4-sulfo- structure
6407-90-5 structure
Product Name:2-Naphthalenecarboxylicacid, 1,7-dihydroxy-4-sulfo-
CAS No:6407-90-5
MF:C11H8O7S
MW:284.242022514343
CID:500667
Update Time:2024-01-30

2-Naphthalenecarboxylicacid, 1,7-dihydroxy-4-sulfo- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylicacid, 1,7-dihydroxy-4-sulfo-
    • 3,5-dihydroxy-7-sulfo-2-naphthoic acid
    • 1,7-Dihydroxy-3-methyl-xanthen-9-on
    • 1,7-dihydroxy-3-methyl-xanthen-9-one
    • 1,7-Dihydroxy-3-methyl-xanthon
    • 1,7-dihydroxy-3-methylxanthone
    • 1,7-Dihydroxy-4-sulfo-[2]naphthoesaeure
    • 1,7-dihydroxy-4-sulfo-2-naphthoic acid
    • 9H-Xanthen-9-one,1,7-dihydroxy-3-methyl
    • 2-Naphthalenecarboxylic acid, 1,7-dihydroxy-4-sulfo-
    • Inchi： 1S/C11H8O7S/c12-5-1-2-6-7(3-5)10(13)8(11(14)15)4-9(6)19(16,17)18/h1-4,12-13H,(H,14,15)(H,16,17,18)
    • InChI Key： CDWGRQFKGMMWLQ-UHFFFAOYSA-N
    • SMILES： C1(O)=C2C(C=CC(O)=C2)=C(S(O)(=O)=O)C=C1C(O)=O

Computed Properties

  • Exact Mass: 283.99900

Experimental Properties

  • PSA: 140.51000
  • LogP: 2.27670

2-Naphthalenecarboxylicacid, 1,7-dihydroxy-4-sulfo- Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

2-Naphthalenecarboxylicacid, 1,7-dihydroxy-4-sulfo- Related Literature

6407-90-5 (2-Naphthalenecarboxylicacid, 1,7-dihydroxy-4-sulfo-) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.